Cas no 86227-20-5 (1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one,2-[3-[4-(3-chlorophenyl)-1-piperazinyl]propyl]-5,6,7,8-tetrahydro-)

• Product Name: 1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one,2-[3-[4-(3-chlorophenyl)-1-piperazinyl]propyl]-5,6,7,8-tetrahydro-
• CAS No: 86227-20-5
• MF: C₁₉H₂₆ClN₅O
• MW: 375.895642757416
• CID: 725042
• PubChem ID: 135167
• Update Time: 2025-04-19

1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one,2-[3-[4-(3-chlorophenyl)-1-piperazinyl]propyl]-5,6,7,8-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one,2-[3-[4-(3-chlorophenyl)-1-piperazinyl]propyl]-5,6,7,8-tetrahydro-
• 2-[3-[4-(3-chlorophenyl)piperazin-1-yl]propyl]-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-one
• 5,6,7,8-tetrahydrotrazodone
• 86227-20-5
• DTXSID10235447
• 1,2,4-Triazolo(4,3-a)pyridin-3(2H)-one, 2-(3-(4-(3-chlorophenyl)-1-piperazinyl)propyl)-5,6,7,8-tetrahydro-

• Inchi： 1S/C19H26ClN5O/c20-16-5-3-6-17(15-16)23-13-11-22(12-14-23)8-4-10-25-19(26)24-9-2-1-7-18(24)21-25/h3,5-6,15H,1-2,4,7-14H2
• InChI Key： VAKWYNHUVWNXMZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1CCN(CCCN2C(N3C(CCCC3)=N2)=O)CC1

Computed Properties

• Exact Mass: 375.183
• Monoisotopic Mass: 375.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.34
• Boiling Point: 519°C at 760 mmHg
• Flash Point: 267.7°C
• Refractive Index: 1.67